![molecular formula C14H14ClN3O B7460858 1-(3-Chlorophenyl)-3-(1-pyridin-3-ylethyl)urea](/img/structure/B7460858.png)
1-(3-Chlorophenyl)-3-(1-pyridin-3-ylethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Chlorophenyl)-3-(1-pyridin-3-ylethyl)urea, also known as CPEU, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CPEU belongs to the class of urea derivatives and has been studied for its various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
Mechanism of Action
The mechanism of action of 1-(3-Chlorophenyl)-3-(1-pyridin-3-ylethyl)urea is not fully understood, but it is believed to act through various pathways. In cancer cells, this compound has been shown to induce apoptosis by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death. Additionally, this compound has been shown to inhibit the activity of certain enzymes, such as COX-2 and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit the expression of certain genes involved in cell proliferation and survival. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, leading to a reduction in inflammation. This compound has also been shown to exhibit anti-microbial properties, making it a potential candidate for the treatment of infectious diseases.
Advantages and Limitations for Lab Experiments
One advantage of 1-(3-Chlorophenyl)-3-(1-pyridin-3-ylethyl)urea is its potential therapeutic applications in various fields of medicine. Additionally, this compound has been shown to exhibit low toxicity in animal studies, making it a potential candidate for further development. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain formulations.
Future Directions
For 1-(3-Chlorophenyl)-3-(1-pyridin-3-ylethyl)urea research include the development of this compound as a potential anti-cancer agent and the development of more soluble formulations of this compound.
Synthesis Methods
The synthesis of 1-(3-Chlorophenyl)-3-(1-pyridin-3-ylethyl)urea involves the reaction of 3-chloroaniline with 3-(pyridin-3-yl)prop-2-en-1-ol in the presence of urea and a catalyst. The reaction occurs in a solvent, such as ethanol or methanol, and is typically carried out under reflux conditions. The resulting product is then purified through recrystallization or column chromatography.
Scientific Research Applications
1-(3-Chlorophenyl)-3-(1-pyridin-3-ylethyl)urea has been studied for its potential therapeutic applications in various fields of medicine. In the field of oncology, this compound has been shown to exhibit anti-cancer properties by inducing apoptosis and inhibiting the proliferation of cancer cells. Additionally, this compound has been studied for its anti-inflammatory and anti-microbial properties, making it a potential candidate for the treatment of infectious diseases and inflammatory disorders.
properties
IUPAC Name |
1-(3-chlorophenyl)-3-(1-pyridin-3-ylethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN3O/c1-10(11-4-3-7-16-9-11)17-14(19)18-13-6-2-5-12(15)8-13/h2-10H,1H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJRMHAUTOYGYEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN=CC=C1)NC(=O)NC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.